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Compound of Interest

Compound Name: (E)-5-Tetradecene

Cat. No.: B196200 Get Quote

This guide is intended for researchers, scientists, and drug development professionals,

providing comprehensive safety and handling information for (E)-5-Tetradecene. The following

sections detail the chemical and physical properties, hazard identification, handling and storage

protocols, emergency procedures, and waste disposal of this compound.

Chemical and Physical Properties
(E)-5-Tetradecene is a long-chain alkene. While specific data for this isomer can be limited, the

following table summarizes its known properties, supplemented with data from its close isomer,

1-tetradecene, for a more complete safety profile.
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Property Value Source

Molecular Formula C₁₄H₂₈ [1][2][3]

Molecular Weight 196.37 g/mol [1][2][3]

CAS Number 41446-66-6 [1][2][3]

Appearance Colorless liquid [1][4]

Boiling Point ~250 °C [1]

Melting Point
~ -12 °C / 10.4 °F (for 1-

Tetradecene)
[4]

Density ~ 0.8 g/cm³ at 20 °C [1]

Flash Point
115 °C / 239 °F (for 1-

Tetradecene)
[4]

Autoignition Temperature
235 °C / 455 °F (for 1-

Tetradecene)
[4]

Solubility
Insoluble in water; Soluble in

organic solvents.
[1][5]

Vapor Pressure
23 hPa @ 20 °C (for 1-

Tetradecene)
[4]

Hazard Identification and Risk Assessment
(E)-5-Tetradecene is classified as a combustible liquid and poses an aspiration hazard if

swallowed.[4][5][6] Repeated or prolonged skin contact may cause dryness or cracking.[4] A

thorough risk assessment should be conducted before handling this chemical.[7][8][9][10]

Risk Assessment Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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